Cas no 203869-80-1 (1-(Tert-Butoxycarbonyl)-2-methylpyrrolidine-2-carboxylic acid)

• Product Name: 1-(Tert-Butoxycarbonyl)-2-methylpyrrolidine-2-carboxylic acid
• CAS No: 203869-80-1
• MF: C₁₁H₁₉NO₄
• MW: 229.27286362648
• MDL: MFCD03095494
• CID: 821573
• PubChem ID: 4198035
• Update Time: 2025-04-19

1-(Tert-Butoxycarbonyl)-2-methylpyrrolidine-2-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 1-(tert-Butoxycarbonyl)-2-methylpyrrolidine-2-carboxylic acid
• 1-Boc-2-methyl-2-pyrrolidinecarboxylic acid
• 2-Methyl-pyrrolidine-1,2-dicarboxylic acid 1-tert-butyl ester
• BOC-ALPHA-ALLYL-ME-DL-PRO-OH
• Boc-α-Me-DL-Pro-OH
• 1-(tert-Butoxycarbonyl)-2-methylproline
• 1,2-Pyrrolidinedicarboxylic acid, 2-methyl-, 1-(1,1-dimethylethyl) ester
• 1-Boc-2-methyl-DL-proline
• 2-methyl-1-[(2-methylpropan-2-yl)oxycarbonyl]pyrrolidine-2-carboxylic acid
• Boc-alpha-Me-DL-Pro-OH
• Boc-2-methyl-DL-proline
• 1-[(tert-butoxy)carbonyl]-2-methylpyrrolidine-2-carboxylic acid
• PubChem23410
• boc-alpha-methyl-(d,l)-proline
• YQXRKJHVAUKXRN-UHFFFAOYSA-N
• 2-Methyl-pyr
• EN300-80865
• AKOS015999984
• MFCD06797554
• NS00005667
• AB13740
• SY060256
• J-013271
• DB-066187
• PD197216
• Boc-alpha-Me-DL-Pro-OH, >=96.0% (HPLC)
• AKOS004910715
• Boc- alpha -Me-DL-Pro-OH
• 203869-80-1
• Boc-
• CCG-211609
• MFCD08706361
• VFA68101
• DTXSID70400730
• SCHEMBL192363
• SY185453
• N-Boc-2-methyl-D-proline
• Z1224475335
• SY097096
• A-Me-DL-Pro-OH
• MFCD03095494
• AS-36881
• CS-M0708
• 1-(Tert-Butoxycarbonyl)-2-methylpyrrolidine-2-carboxylic acid

• MDL： MFCD03095494
• Inchi： 1S/C11H19NO4/c1-10(2,3)16-9(15)12-7-5-6-11(12,4)8(13)14/h5-7H2,1-4H3,(H,13,14)
• InChI Key： YQXRKJHVAUKXRN-UHFFFAOYSA-N
• SMILES： O(C(C)(C)C)C(N1CCCC1(C(=O)O)C)=O

Computed Properties

• Exact Mass: 229.13147
• Monoisotopic Mass: 229.131
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 308
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 66.8
• Surface Charge: 0
• Tautomer Count: nothing

Experimental Properties

• Color/Form: White to Yellow Solid
• Density: 1.16
• Boiling Point: 337.8℃ at 760 mmHg
• Flash Point: 158.1°C
• Refractive Index: 1.494
• PSA: 66.84
• LogP: 1.79850
• Solubility: Not determined

1-(Tert-Butoxycarbonyl)-2-methylpyrrolidine-2-carboxylic acid Security Information

• Signal Word：Warning
• Hazard Statement： H302;H315;H319;H335
• Warning Statement： P261;P280;P301+P312;P302+P352;P305+P351+P338
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Safety Instruction： H303+H313+H333
• Storage Condition：Room temperature

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives